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Compound of Interest

Compound Name: ZINC69391

Cat. No.: B1683644

For researchers, scientists, and drug development professionals utilizing ZINC69391, a specific
Racl inhibitor, a comprehensive understanding of its handling, storage, and disposal is
paramount to ensure laboratory safety and experimental integrity. While a formal Safety Data
Sheet (SDS) for ZINC69391 is not readily available, this document provides essential guidance
based on supplier recommendations and established laboratory safety protocols for handling
potent, biologically active research compounds.

ZINC69391 has demonstrated antiproliferative, antimetastatic, and apoptosis-inducing effects
in research settings.[1] These biological activities necessitate careful handling to minimize
exposure.

Key Data at a Glance

A summary of the essential quantitative data for ZINC69391 is provided in the table below for
quick reference.
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Parameter Value Source
Molecular Formula C14H1s5F3Ns MedChemExpress
Molecular Weight 310.303 g/mol MedChemExpress

) -20°C for up to 3 years; 4°C for
Storage (Solid) 02 MedChemExpress
up to 2 years

-80°C for up to 6 months;
Storage (In Solvent) MedChemExpress
-20°C for up to 1 month

Personal Protective Equipment (PPE)

Due to the biologically active nature of ZINC69391 and the absence of comprehensive toxicity
data, a cautious approach to personal protection is required. The following PPE is mandatory
when handling this compound:

o Gloves: Nitrile gloves are required. Always inspect gloves for tears or punctures before use
and change them frequently.

» Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.
e Lab Coat: A fully buttoned lab coat is essential to protect from splashes and spills.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood or biological safety cabinet, a properly fitted N95 respirator is recommended to
prevent inhalation of airborne particles.

Operational Plan: From Receipt to Experimentation

A step-by-step procedural guide ensures the safe handling of ZINC69391 throughout the
experimental workflow.

e Receiving and Inspection: Upon receipt, inspect the packaging for any signs of damage. The
compound is typically shipped at room temperature, which is not expected to affect its
quality.[2]
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o Storage: Immediately transfer the compound to the appropriate storage conditions as
outlined in the data table.

e Preparation of Stock Solutions:
o Before opening the vial, centrifuge it to ensure all the powder is at the bottom.[2]

o All handling of the solid compound and preparation of stock solutions should be conducted
in a certified chemical fume hood or a biological safety cabinet to minimize inhalation
exposure.

o ZINC69391 is soluble in DMSO.[1] When preparing a stock solution in DMSO, ensure the
final concentration of DMSO in cell culture media is less than 0.5% to avoid cytotoxicity.[3]

[4]

o Itis advisable to prepare aliquots of the stock solution for routine use to avoid repeated
freeze-thaw cycles.[3][4]

o Experimental Use: When using ZINC69391 in experiments, adhere to all institutional
protocols for handling potent chemical compounds. Ensure all work surfaces are
decontaminated after use.

Disposal Plan

All waste materials contaminated with ZINC69391 must be disposed of as hazardous chemical
waste.

» Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other
disposable materials that have come into contact with the compound. Collect this waste in a
designated, clearly labeled hazardous waste container.

 Liquid Waste: Unused solutions and contaminated media should be collected in a sealed,
labeled hazardous waste container. Do not dispose of ZINC69391 solutions down the drain.

o Decontamination: All non-disposable equipment and work surfaces should be
decontaminated using an appropriate laboratory disinfectant or cleaning agent known to be
effective against chemical compounds.
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o Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous
chemical waste.

Safe Handling Workflow for ZINC69391
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Safe Handling Workflow for ZINC69391
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Caption: A logical workflow for the safe handling of ZINC69391.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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